Cas no 158502-20-6 (Benzotriazol-1-yl-acetylchloride)

• Product Name: Benzotriazol-1-yl-acetylchloride
• CAS No: 158502-20-6
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 3059443
• PubChem ID: 14922579
• Update Time: 2025-04-21

Benzotriazol-1-yl-acetylchloride Chemical and Physical Properties

Names and Identifiers

• Benzotriazol-1-yl-acetylchloride
• SCHEMBL16286769
• 1H-1,2,3-BENZOTRIAZOL-1-YLACETYL CHLORIDE
• STK349668
• 1H-benzotriazol-1-ylacetyl chloride
• 158502-20-6
• AKOS000310155
• 2-(benzotriazol-1-yl)acetyl chloride

• Inchi： 1S/C8H6ClN3O/c9-8(13)5-12-7-4-2-1-3-6(7)10-11-12/h1-4H,5H2
• InChI Key： RKWXYEPTQGCEIK-UHFFFAOYSA-N
• SMILES： ClC(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles